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Compound of Interest

Compound Name: Tetrakis(trimethylsilyl)silane

Cat. No.: B1295357

Essential Safety and Handling Guide for
Tetrakis(trimethylsilyl)silane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Tetrakis(trimethylsilyl)silane. Adherence to these guidelines is critical for ensuring laboratory
safety and procedural accuracy.

Chemical Identifier:

o Name: Tetrakis(trimethylsilyl)silane

e Synonyms: TTMSS, 1,1,1,3,3,3-Hexamethyl-2,2-bis(trimethylsilytrisilane
e CAS Number: 4098-98-0

Hazard Identification and Classification

Tetrakis(trimethylsilyl)silane is classified as a hazardous substance. The primary hazards
are summarized below.
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Hazard Class GHS Classification  Signal Word Hazard Statement
Skin ) H315: Causes skin
) o Category 2 Warning L

Corrosion/Irritation irritation.[1][2][3]1[4]
H319: Causes serious

Eye Damage/Irritation Category 2A Warning eye irritation.[1][2][3]
[4]

Specific Target Organ H335: May cause

Toxicity (Single Category 3 Warning respiratory irritation.[2]

Exposure) [3]

N Combustible Liquid or ] H227: Combustible
Flammability Warning

Solid

liquid.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tetrakis(trimethylsilyl)silane to minimize

exposure risk.
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Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety glasses with side
shields or chemical goggles. A
face shield may be necessary

for splash hazards.

Approved under OSHA 29
CFR 1910.133 or EU EN166.
[1] Contact lenses should not
be worn.[5][6]

Hand Protection

Chemical-resistant gloves.

Neoprene or nitrile rubber
gloves are recommended.[5][6]
Always inspect gloves for

degradation before use.

Respiratory Protection

NIOSH-certified respirator.

Required when ventilation is
inadequate or when handling
the solid form to avoid dust
inhalation.[4][5][6] A dust mask
(type N95) is a minimum for

solids.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

Wear suitable protective
clothing to prevent skin
exposure.[4][5][6][7]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Use non-sparking tools.[5]

Avoid all contact with skin and eyes.[1][2][5][6][7]

Do not breathe dust or vapor.[1][2][6][7]

Keep away from heat, sparks, and open flames.[5][7]

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5][6][7]
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e Wash hands thoroughly after handling.[1][5]

Storage:

» Store in a cool, dry, and well-ventilated place.[5][6][7]

o Keep the container tightly closed.[1][5][6][7]

o Store away from incompatible materials such as oxidizing agents and halogens.[5][6]

e Some sources recommend storing under an inert atmosphere, such as nitrogen.[7]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation First Aid and Response Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids.[7] Seek medical

attention if irritation persists.[1][3]

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water.[1][2] If skin irritation

occurs, get medical advice.[1][3]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen.[7] Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Evacuate unnecessary personnel.[5] Wear
Spil appropriate PPE. Absorb spill with inert material
pi o . .
(e.g., sand, vermiculite) and place in a suitable

container for disposal.[1][7]

Use water spray, dry chemical, carbon dioxide,
e or foam to extinguish.[1][2][5][7] Wear a self-
ire
contained breathing apparatus and full

protective gear.[1][7]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Dispose of Tetrakis(trimethylsilyl)silane and any contaminated materials
in a licensed hazardous waste disposal facility.[5] Incineration is a recommended method.[5]
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o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected
in a designated, sealed container and disposed of as hazardous waste.

o Empty Containers: Do not reuse empty containers. They may retain product residue and
should be disposed of in the same manner as the chemical waste.

Workflow for Handling Tetrakis(trimethylsilyl)silane

The following diagram illustrates the standard operating procedure for safely handling
Tetrakis(trimethylsilyl)silane in a laboratory setting.
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Caption: Workflow for Safe Handling of Tetrakis(trimethylsilyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. aksci.com [aksci.com]
. chemicalbook.com [chemicalbook.com]

. Page loading... [wap.guidechem.com]

. gelest.com [gelest.com]

1
2
3
e 4. tcichemicals.com [tcichemicals.com]
5
6. gelest.com [gelest.com]

7

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

« To cite this document: BenchChem. [Personal protective equipment for handling
Tetrakis(trimethylsilyl)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295357#personal-protective-equipment-for-
handling-tetrakis-trimethylsilyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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